10.1039/B200293K | Synthesis of a layered zinc phosphate, [NH3(CH2)2NH2(CH2)3NH3][Zn2(PO4)(HPO4)2]·H2O, and its transformation to a extra-large pore three-dimensional zinc phosphate, [NH3(CH2)2NH2(CH2)3NH3][Zn3(PO4)(HPO4)3]

Synthesis of a layered zinc phosphate, [NH3(CH2)2NH2(CH2)3NH3][Zn2(PO4)(HPO4)2]·H2O, and its transformation to a extra-large pore three-dimensional zinc phosphate, [NH3(CH2)2NH2(CH2)3NH3][Zn3(PO4)(HPO4)3]

Chemical Communications Pub Date: 2002-03-12 DOI: 10.1039/B200293K

Abstract

An unusual two-dimensional zinc phosphate with pendant phosphate groups, projecting into the inter-lamellar space between the layers, has been synthesized and is shown to transform into a three-dimensional structure with 16-membered bifurcated channels, giving evidence for the building up process in the formation of open-framework structures.

Synthesis of a layered zinc phosphate, [NH3(CH2)2NH2(CH2)3NH3][Zn2(PO4)(HPO4)2]·H2O, and its transformation to a extra-large pore three-dimensional zinc phosphate, [NH3(CH2)2NH2(CH2)3NH3][Zn3(PO4)(HPO4)3]

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Journal Name：Chemical Communications

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